Cas no 127500-89-4 (2-(2-Formyl-6-methoxyphenoxy)acetonitrile)

2-(2-Formyl-6-methoxyphenoxy)acetonitrile is a versatile synthetic intermediate used in organic and pharmaceutical chemistry. Its structure features a formyl group and a methoxy-substituted phenoxy acetonitrile moiety, making it valuable for constructing complex heterocycles and fine chemicals. The compound’s reactive aldehyde and nitrile functionalities enable diverse transformations, including condensation, cyclization, and nucleophilic addition reactions. It is particularly useful in the synthesis of bioactive molecules and advanced intermediates for drug development. The methoxy group enhances solubility and electronic properties, facilitating controlled reactivity. High purity and stability under standard conditions ensure reliable performance in research and industrial applications. This compound is well-suited for use in multi-step synthetic routes requiring precise functional group manipulation.

2-(2-Formyl-6-methoxyphenoxy)acetonitrile structure

127500-89-4 structure

Product Name:2-(2-Formyl-6-methoxyphenoxy)acetonitrile

CAS No:127500-89-4

MF:C₁₀H₉NO₃

MW:191.183362722397

MDL:MFCD02082429

CID:3034205

PubChem ID:2764396

Update Time:2025-05-28

2-(2-Formyl-6-methoxyphenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(2-甲酸基-6-甲氧基苯氧基)乙腈
- 2-(2-FORMYL-6-METHOXYPHENOXY)ACETONITRILE
- Acetonitrile, 2-(2-formyl-6-methoxyphenoxy)-
- Oprea1_265894
- STL381751
- (2-formyl-6-methoxyphenoxy)acetonitrile
- 2-(2-formyl-6-methoxyphenoxy)acetonitrile, AldrichCPR
- MFCD02082429
- 127500-89-4
- DS-022464
- SB85383
- AKOS000113398
- 8P-917
- SCHEMBL12515887
- CS-0313291
- FF168861
- 2-(2-Formyl-6-methoxyphenoxy)acetonitrile
- MDL： MFCD02082429
- Inchi： 1S/C10H9NO3/c1-13-9-4-2-3-8(7-12)10(9)14-6-5-11/h2-4,7H,6H2,1H3
- InChI Key： KQMURQGQILYHJT-UHFFFAOYSA-N
- SMILES： O(CC#N)C1C(C=O)=CC=CC=1OC

Computed Properties

Exact Mass: 191.058243149g/mol
Monoisotopic Mass: 191.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 59.3

Experimental Properties

Melting Point: 114-115°C

2-(2-Formyl-6-methoxyphenoxy)acetonitrile Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

2-(2-Formyl-6-methoxyphenoxy)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045650-5g	2-(2-Formyl-6-methoxyphenoxy)acetonitrile	127500-89-4	>95%	5g	4258.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045650-500mg	2-(2-Formyl-6-methoxyphenoxy)acetonitrile	127500-89-4	>95%	500mg	795.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045650-1g	2-(2-Formyl-6-methoxyphenoxy)acetonitrile	127500-89-4	>95%	1g	1217.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045650-5g	2-(2-Formyl-6-methoxyphenoxy)acetonitrile	127500-89-4	>95%	5g	4258CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045650-500mg	2-(2-Formyl-6-methoxyphenoxy)acetonitrile	127500-89-4	>95%	500mg	795CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045650-1g	2-(2-Formyl-6-methoxyphenoxy)acetonitrile	127500-89-4	>95%	1g	1217CNY	2021-05-07
TRC	B414283-10mg	2-(2-Formyl-6-methoxyphenoxy)acetonitrile	127500-89-4		10mg	$ 50.00	2022-06-07
TRC	B414283-50mg	2-(2-Formyl-6-methoxyphenoxy)acetonitrile	127500-89-4		50mg	$ 65.00	2022-06-07
TRC	B414283-100mg	2-(2-Formyl-6-methoxyphenoxy)acetonitrile	127500-89-4		100mg	$ 80.00	2022-06-07
Apollo Scientific	OR33272-1g	2-(2-Formyl-6-methoxyphenoxy)acetonitrile	127500-89-4	95%	1g	£124.00	2025-02-19